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Compound of Interest

Compound Name: Methylcarbamic acid

Cat. No.: B1215457 Get Quote

Essential Safety and Handling Guide for
Methylcarbamic Acid
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling methylcarbamic acid. It is intended for researchers, scientists, and

drug development professionals to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment
Methylcarbamic acid and its common esters, such as methyl carbamate, are hazardous

substances that require strict adherence to safety protocols. They are suspected of causing

cancer and can cause serious eye irritation.[1] Proper personal protective equipment (PPE) is

mandatory to minimize exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards. A face

shield may be necessary for

splash-prone operations.

To prevent eye contact which

can cause serious eye

irritation.[2][3]

Skin Protection

Chemically resistant gloves

(e.g., nitrile or neoprene

rubber). A fully buttoned

laboratory coat and closed-toe

shoes are also required.

To prevent skin contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if working

outside a fume hood, if

exposure limits are exceeded,

or if aerosols may be

generated.

To prevent inhalation, which

may cause respiratory

irritation.[3]

Quantitative Safety Data
While specific Occupational Safety and Health Administration (OSHA) Permissible Exposure

Limits (PELs) or American Conference of Governmental Industrial Hygienists (ACGIH)

Threshold Limit Values (TLVs) for methyl carbamate have not been established, other

quantitative measures are available.[3]

Parameter Value Issuing Agency

No Significant Risk Level

(NSRL)
160 µ g/day California Proposition 65
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Adherence to the following procedural steps is critical for the safe handling of methylcarbamic
acid.

Preparation:

Read and understand all safety precautions before handling.

Work in a well-ventilated area, preferably within a chemical fume hood.[4]

Ensure that eyewash stations and safety showers are readily accessible.[2][4]

Don all required personal protective equipment as specified in the table above.[4]

Handling:

Avoid all contact with eyes, skin, and clothing.[2][4]

Minimize dust and aerosol generation.[4]

Do not inhale the substance.[4]

Use non-sparking tools and ground/bond containers and receiving equipment to prevent

static discharge.[4]

Post-Handling:

Thoroughly wash hands and face after handling.[4]

Remove contaminated clothing and wash it before reuse.[4]

Do not eat, drink, or smoke in work areas.[4]

Storage and Disposal Plan
Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1215457?utm_src=pdf-body
https://www.benchchem.com/product/b1215457?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16523~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:42:58~~Methyl%20carbamate~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16523~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2023:42:58~~Methyl%20carbamate~~
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Methyl_carbamate_d3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215457?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Keep containers locked up and segregated from incompatible materials such as acids,

bases, and oxidizing agents.[3]

Disposal:

Dispose of methylcarbamic acid and any contaminated materials as hazardous waste.[5]

Do not mix with other waste streams.[5]

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration.[5]

Handle empty containers as you would the substance itself.[5][6]

Emergency Procedures: Spill and Exposure
Management
Accidental Spill Cleanup Protocol
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Immediate Actions:

Alert personnel in the immediate area and evacuate non-essential individuals.[5]

If the spill is significant, isolate the area. For solids, an isolation distance of at least 25

meters (75 feet) is recommended.[7]

Ensure the area is well-ventilated; if in a fume hood, keep it running.[5]

Don the appropriate PPE, including respiratory protection, before entering the spill area.[5]

Containment and Cleanup:

For solid spills, dampen the material with water to prevent dust from becoming airborne.[4][5]

[7]
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Use absorbent paper or other materials to clean up the spill, working from the outside in.[7]

[8]

Place all contaminated materials into a suitable, labeled container for hazardous waste.[5][7]

Wash the contaminated surface with a soap and water solution.[7]

Do not re-enter the area until it has been verified as clean by a safety officer.[7]

First Aid for Exposure
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water. If irritation persists, seek medical advice.

[5]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[4]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[5]
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Caption: Workflow for the safe response to a methylcarbamic acid spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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